Cas no 1259903-53-1 ((1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1259903-53-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5187641
• PubChem ID: 65753057
• Update Time: 2025-10-29

(1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine
• (S)-7-Isopropoxy-1,2,3,4-tetrahydronaphthalen-1-amine
• 1-Naphthalenamine, 1,2,3,4-tetrahydro-7-(1-methylethoxy)-, (1S)-

• Inchi： 1S/C13H19NO/c1-9(2)15-11-7-6-10-4-3-5-13(14)12(10)8-11/h6-9,13H,3-5,14H2,1-2H3/t13-/m0/s1
• InChI Key： ASSHPXMZCDDEFN-ZDUSSCGKSA-N
• SMILES： O(C(C)C)C1C=CC2CCC[C@@H](C=2C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2

Additional information on (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine

Research Brief on (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1259903-53-1)

The compound (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1259903-53-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its tetrahydronaphthalene scaffold, is being explored for its potential therapeutic applications, particularly in central nervous system (CNS) disorders and as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

Recent research has elucidated the compound's mechanism of action, particularly its interaction with neurotransmitter receptors. Preliminary in vitro studies suggest that (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine exhibits moderate affinity for serotonin and dopamine receptors, implicating its potential utility in mood disorders and neurodegenerative diseases. Furthermore, its chiral nature underscores the importance of stereochemistry in its biological activity, with the (S)-enantiomer demonstrating superior binding affinity compared to its (R)-counterpart.

In terms of synthetic chemistry, advancements have been made in the enantioselective synthesis of this compound. A recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric hydrogenation method, achieving high enantiomeric excess (ee > 98%) and yield (85%). This methodological breakthrough not only facilitates the scalable production of the compound but also provides a framework for the synthesis of analogous structures with potential therapeutic value.

Pharmacokinetic studies of (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine have revealed favorable properties, including good oral bioavailability and blood-brain barrier penetration. These characteristics, combined with its demonstrated safety profile in preclinical models, position it as a promising candidate for further development. Current research efforts are directed towards optimizing its structure-activity relationship (SAR) to enhance potency and selectivity while minimizing off-target effects.

In conclusion, (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features, coupled with its promising biological activity, make it a valuable scaffold for the development of novel therapeutics. Future research directions may include in vivo efficacy studies, further SAR exploration, and the development of prodrug derivatives to improve its pharmacokinetic profile.